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Compound of Interest

Compound Name: Chromium trioxide

Cat. No.: B8757531 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

anhydrous chromium trioxide (CrO₃). The information is presented to support research,

development, and safety protocols involving this compound. All quantitative data is summarized

in structured tables for ease of comparison, and detailed experimental methodologies, based

on internationally recognized standards, are provided.

Core Physical Properties
Anhydrous chromium trioxide is a dark purplish-red solid that is highly deliquescent, meaning

it readily absorbs moisture from the air.[1][2][3][4] It is a powerful oxidizing agent and is both

corrosive and carcinogenic.[1][2][5]

Quantitative Physical Data
The following tables summarize the key physical properties of anhydrous chromium trioxide,

compiled from various scientific sources.
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Property Value Citations

Molecular Formula CrO₃ [1][4][5]

Molecular Weight 99.99 g/mol [1][4][5]

Appearance

Dark purplish-red, deliquescent

crystals, flakes, or granular

powder.

[1][3][4]

Odor Odorless [1]

Melting Point 197 °C (387 °F; 470 K) [1][3][6]

Boiling Point
Decomposes at approximately

250 °C (482 °F; 523 K)
[1][5][6]

Density 2.7 g/cm³ [3][5]

Vapor Pressure Very low [1][5]

Crystal Structure Orthorhombic

Table 1: General Physical Properties of Anhydrous Chromium Trioxide

Temperature (°C)
Solubility ( g/100 mL of
water)

Citations

0 164.8 [6]

25 169 [1][6]

40 172.6 [6]

100 198.1 [6]

Table 2: Solubility of Anhydrous Chromium Trioxide in Water at Various Temperatures

Anhydrous chromium trioxide is also soluble in various organic solvents, including ethanol,

ethyl ether, sulfuric acid, and nitric acid.[1][6]
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Experimental Protocols
The following are detailed methodologies for determining the key physical properties of

anhydrous chromium trioxide. These protocols are adapted from standardized testing

guidelines, such as those from the Organisation for Economic Co-operation and Development

(OECD) and the American Society for Testing and Materials (ASTM), to be applicable to this

specific substance.

Determination of Melting Point
Principle: This protocol is based on the capillary tube method as described in standard

guidelines like OECD Test Guideline 102. The melting point is the temperature at which the

material transitions from a solid to a liquid state.

Apparatus:

Melting point apparatus with a temperature-controlled block and a viewing lens.

Sealed capillary tubes.

Thermometer calibrated to a traceable standard.

Mortar and pestle.

Procedure:

Sample Preparation: A small, representative sample of anhydrous chromium trioxide is

finely powdered using a mortar and pestle in a controlled, low-humidity environment due to

its deliquescent nature.

Capillary Loading: The powdered sample is packed into a sealed capillary tube to a height of

2-4 mm.

Measurement: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The temperature is raised at a rapid rate initially to approach the expected melting

point, then slowed to a rate of 1-2 °C per minute approximately 10 °C below the anticipated
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melting point.

Observation: The sample is observed through the viewing lens. The temperature at which

the first droplet of liquid is observed is recorded as the initial melting point, and the

temperature at which the last solid particle melts is recorded as the final melting point. The

melting range is the difference between these two temperatures.

Determination of Boiling Point (Decomposition)
Principle: Anhydrous chromium trioxide decomposes before it boils. This protocol, based on

principles from OECD Test Guideline 103, determines the decomposition temperature.

Apparatus:

Differential Scanning Calorimeter (DSC) or a similar thermal analysis instrument.

Sample pans (e.g., aluminum).

Inert gas supply (e.g., nitrogen).

Procedure:

Sample Preparation: A small, accurately weighed sample of anhydrous chromium trioxide
(1-5 mg) is placed into a sample pan.

Instrument Setup: The DSC is calibrated using appropriate standards. The sample and a

reference pan are placed in the instrument.

Heating Program: The sample is heated at a constant rate (e.g., 10 °C/min) under a

controlled atmosphere of inert gas.

Data Analysis: The heat flow to the sample is monitored as a function of temperature. An

endothermic peak indicates melting, and an exothermic event following the melting indicates

decomposition. The onset temperature of the exothermic decomposition peak is reported as

the decomposition temperature.

Determination of Density
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Principle: This protocol is based on the gas pycnometer method, which is a standard technique

for determining the true density of a solid material.

Apparatus:

Gas pycnometer.

Analytical balance.

Sample cell of appropriate volume.

Helium or other inert gas supply.

Procedure:

Sample Preparation: A known mass of anhydrous chromium trioxide is accurately weighed

using an analytical balance.

Measurement: The sample is placed in the sample cell of the gas pycnometer.

Analysis: The instrument introduces a known quantity of inert gas into the sample chamber

and then expands it into a reference chamber. The pressure change is used to calculate the

volume of the solid sample, excluding pore and inter-particle volume.

Calculation: The density is calculated by dividing the mass of the sample by the measured

volume.

Determination of Water Solubility
Principle: This protocol is based on the flask method as described in OECD Test Guideline 105,

suitable for substances with high solubility.

Apparatus:

Constant temperature water bath or shaker.

Glass-stoppered flasks.

Analytical balance.
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Centrifuge.

Analytical instrumentation for determining chromium concentration (e.g., Inductively Coupled

Plasma - Optical Emission Spectrometry, ICP-OES).

Procedure:

Equilibration: An excess amount of anhydrous chromium trioxide is added to a known

volume of deionized water in a glass-stoppered flask.

Agitation: The flask is agitated in a constant temperature bath (e.g., 25 °C ± 0.5 °C) for a

sufficient period to reach equilibrium (typically 24-48 hours).

Phase Separation: The suspension is centrifuged at a high speed to separate the

undissolved solid from the saturated aqueous solution.

Analysis: A known volume of the clear supernatant is carefully removed, diluted as

necessary, and analyzed for its chromium content using a calibrated analytical method like

ICP-OES.

Calculation: The solubility is calculated from the concentration of chromium in the saturated

solution and expressed in g/100 mL. This procedure is repeated at different temperatures to

determine the temperature dependence of solubility.

Visualizations
The following diagrams, created using the DOT language, illustrate key chemical processes

involving anhydrous chromium trioxide.
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Click to download full resolution via product page

Caption: Thermal decomposition of anhydrous chromium trioxide.
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Caption: Simplified workflow of the Jones Oxidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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